1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(pyridin-4-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-pyridin-4-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H23N5O2/c1-29-19-4-2-16(3-5-19)20-6-7-21(26-25-20)27-14-10-17(11-15-27)22(28)24-18-8-12-23-13-9-18/h2-9,12-13,17H,10-11,14-15H2,1H3,(H,23,24,28)
• InChI Key: IWZMACCVELECQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCC(CC3)C(=O)NC4=CC=NC=C4
• Molecular Formula: C22H23N5O2
• Molecular Weight: 389.4 g/mol

Description

1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(pyridin-4-yl)piperidine-4-carboxamide, also known as MPPC, is a chemical compound with potential therapeutic applications. It belongs to the class of pyridazinone derivatives, which have been extensively studied for their pharmacological properties. MPPC has been shown to exhibit potent activity against certain types of cancer cells, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Biological Activity Research has focused on synthesizing novel compounds with specific chemical structures due to their potential biological activities. For example, novel compounds derived from visnaginone and khellinone have been synthesized, showing significant anti-inflammatory and analgesic activities. These compounds, including various heterocyclic derivatives, were evaluated as cyclooxygenase inhibitors, demonstrating notable COX-2 selectivity and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiparkinsonian and Analgesic Properties Substituted pyridine derivatives, prepared from specific starting materials, have shown promising analgesic and antiparkinsonian activities. These findings highlight the potential of such chemical structures in developing therapeutic agents for treating Parkinson's disease and managing pain (Amr, Maigali, & Abdulla, 2008).

Structural and Electronic Properties The structural and electronic properties of compounds similar to the one have been analyzed to understand their potential as anticonvulsant drugs. Crystal structures and molecular-orbital calculations provide insights into the compounds' pharmacological potential, highlighting the importance of their structural configuration for biological activity (Georges, Vercauteren, Evrard, & Durant, 1989).

Antimicrobial Activity Pyridine derivatives have been explored for their insecticidal and antimicrobial activities, demonstrating significant potential against various pests and pathogens. This research avenue suggests that compounds with specific pyridine structures could serve as bases for developing new antimicrobial agents (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).